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Compound of Interest

Compound Name: Nintedanib esylate

Cat. No.: B1678937

Essential Safety and Handling Guide for
Nintedanib Esylate

This guide provides crucial safety and logistical information for laboratory professionals
handling Nintedanib esylate. Adherence to these procedural steps is vital for ensuring
personal safety and proper disposal.

Nintedanib esylate is classified as a substance that may damage fertility or the unborn child
and may cause organ damage through prolonged or repeated exposure.[1][2][3][4] It is
essential to handle this compound with care, utilizing appropriate personal protective
equipment and following designated handling and disposal protocols.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Nintedanib esylate, based on various safety data sheets.
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PPE Category Recommendation

Wear tightly fitting safety goggles with side-
) shields or safety glasses.[1][4][5][6][7][8][9] A
Eye/Face Protection ) i i
face shield may be appropriate for certain

procedures.[6]

Wear a lab coat, disposable overall, or other
protective clothing.[1][3][5][7][8] Chemical-
resistant gloves (e.g., nitrile) are mandatory;
Skin Protection double-gloving is recommended.[1][2][5] Gloves
should be inspected before use and hands

should be washed thoroughly after handling.[1]
[5]

If engineering controls like a chemical fume
hood are unavailable or when handling the
Respiratory Protection powder and there is a risk of dust formation, a
NIOSH-approved N95, N100, or full-face
respirator should be used.[1][2][5][9]

Operational Handling and Disposal Plan

A systematic approach to handling Nintedanib esylate from receipt to disposal is critical for
safety and compliance.

[EEN

. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container in a tightly closed, dry, cool, and well-ventilated place.[1]

The storage area should be locked and separate from incompatible materials.[1][3][4] For
long-term storage, a temperature of -20°C is recommended.[6]

N

. Preparation and Handling:
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All handling of Nintedanib esylate powder should be conducted in a designated area,
preferably within a chemical fume hood to minimize inhalation exposure.[2][5] For solutions,
a chemical fume hood or a Class I, B2 Biosafety Cabinet should be used if aerosolization is
possible.[2]

Ensure an eyewash station and safety shower are readily accessible.[5][8]

Avoid the formation of dust and aerosols.[1][5]

Do not eat, drink, or smoke in the handling area.[3][6]

. Spill Response:

In the event of a spill, immediately evacuate and restrict access to the area.

Don the appropriate PPE before starting cleanup.[10]

For liquid spills, cover with an absorbent material.[5][10] For powder spills, gently cover with
a moist absorbent pad to avoid generating dust.[10][11]

Use tongs or other tools to collect absorbed material and any broken glass into a clearly
labeled, sealed container for hazardous waste.[10]

Clean the spill area with a suitable decontamination solution (e.g., 10% bleach solution
followed by 1% sodium thiosulfate), then wash with soap and water.[10]

All contaminated materials, including PPE, must be disposed of as hazardous waste.[10]

. Disposal:

Unused Nintedanib esylate and any contaminated materials are to be considered
hazardous waste.[2]

Dispose of waste in sealed, properly labeled containers.[1][5]

Arrange for collection by a licensed chemical waste disposal company.[5] Do not discharge
into drains or the environment.[1][12]
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+ Empty containers should also be disposed of as hazardous waste.[1][2]

Workflow for Safe Handling and Disposal

Safe Handling and Disposal Workflow for Nintedanib Esylate
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Caption: Workflow for the safe handling and disposal of Nintedanib esylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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